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Compound of Interest

Compound Name: Aceclofenac methyl ester

Cat. No.: B602132

For researchers, scientists, and drug development professionals, ensuring safety during the
handling of active pharmaceutical ingredients (APIs) like Aceclofenac methyl ester is
paramount. This guide provides essential, immediate safety and logistical information, including
operational and disposal plans, to foster a secure laboratory environment.

Chemical Identifier:

Name: Aceclofenac methyl ester

CAS Number: 139272-66-5[1]

Molecular Formula: C17H15CI2NO4[2]

Molecular Weight: 368.21 g/mol [2]

Hazard Identification and Classification

Aceclofenac methyl ester is classified as a hazardous substance. It is crucial to be aware of
its potential health and environmental effects.

GHS Hazard Statements:
o H301: Toxic if swallowed[1]

e H315: Causes skin irritation[2]
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H317: May cause an allergic skin reaction[2]

H319: Causes serious eye irritation[1][2]

H400: Very toxic to aquatic life[1]

H410: Very toxic to aquatic life with long lasting effects[1]

Signal Word: Danger[1]

Hazard Pictograms:

o GHSO06: Skull and crossbones (Acute toxicity)[1]

o GHSO07: Exclamation mark (Skin and eye irritation)[2]

e GHSO09: Environment (Hazardous to the aquatic environment)[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure and ensure personal safety.
The selection of appropriate PPE should be based on a thorough risk assessment of the
specific laboratory procedures being performed.
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Specifications and

PPE Category Item )
Recommendations
Chemical-resistant goggles
) with side shields are
Eye Protection Safety Goggles

mandatory to protect against

splashes.[3]

Face Shield

Recommended when there is

a significant risk of splashing.

Hand Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
suitable for handling esters
and APIs.[3] The exact
breakthrough time of the glove
material should be confirmed

with the manufacturer.

Body Protection

Laboratory Coat

A well-fitting lab coat that
covers the arms and closes at
the front should be worn at all

times.[3]

Protective Coveralls

For procedures with a high risk
of contamination, disposable
coveralls (e.g., Tyvek®) can

provide enhanced protection.

[4]1(5]

Respiratory Protection

Fume Hood

All handling of Aceclofenac
methyl ester powder should be
conducted in a certified
chemical fume hood to avoid

inhalation of dust.[6]

Respirator

For situations where a fume
hood is not feasible or in case
of a spill, a NIOSH-approved

respirator may be necessary.

[7]
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Shoes that fully cover the feet
] are required in the laboratory;
Foot Protection Closed-toed Shoes
sandals or perforated shoes

are not permitted.[3][8]

Experimental Workflow for Safe Handling

Following a systematic workflow is critical for minimizing risks. This step-by-step guide outlines
the safe handling of Aceclofenac methyl ester from receipt to disposal.

Preparation Handling Post-Experiment
Review SDS and Prepare Work Area in Weighing and Dissolving and Monitoring the Decontamination of Proper Waste Doffing and Disposal
(Expenmema\ Protocol ColApiopriai=lERE E:n eeeee | Fume Hood (D\sp nnnnn g Reaction Setup Experiment Work Surfaces Disposal of Contaminated PPE fianciiashing)

Click to download full resolution via product page

Caption: A workflow diagram illustrating the key stages for the safe handling of Aceclofenac
methyl ester in a laboratory setting.

Operational and Disposal Plans
Storage:

o Store Aceclofenac methyl ester in a tightly sealed container in a cool, dry, and well-
ventilated place.[6]

o Keep away from heat, sparks, and open flames.[9]

e Segregate from incompatible materials such as strong oxidizing agents.
Spill Management:

o Evacuate: Immediately evacuate the area in case of a significant spill.

o Ventilate: Ensure the area is well-ventilated, preferably under a fume hood.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.actylislab.com/blog/safety-tips-handling-laboratory-chemicals
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://www.benchchem.com/product/b602132?utm_src=pdf-body
https://www.benchchem.com/product/b602132?utm_src=pdf-body-img
https://www.benchchem.com/product/b602132?utm_src=pdf-body
https://www.benchchem.com/product/b602132?utm_src=pdf-body
https://www.benchchem.com/product/b602132?utm_src=pdf-body
https://www.scribd.com/document/594881108/Material-Safety-Data-Sheet-of-Aceclofenac
https://www.regi.com/filesimages/SDS%20Sheets/2024_methyl_esters.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Contain: Use an inert absorbent material to contain the spill.[2]

e Clean-up: Carefully sweep or scoop up the absorbed material into a suitable, closed
container for disposal.[2][10] Avoid generating dust.

o Decontaminate: Clean the spill area thoroughly with soap and water.

o Report: Report the spill to the laboratory supervisor or safety officer.

First Aid Measures:

« |If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Immediately call a poison
center or doctor.[10]

 In Case of Skin Contact: Immediately remove all soiled and contaminated clothing. Wash off
with soap and plenty of water. If skin irritation or a rash occurs, seek medical attention.[1][2]

» In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[2][10]

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[2]

Disposal:

» Aceclofenac methyl ester and its containers must be disposed of as hazardous waste.[1]
[11]

» Do not dispose of it with household garbage or allow it to reach the sewage system.[1]

» All disposal must be made according to official national and local regulations.[1] Chemical
waste generators must consult these regulations to ensure complete and accurate
classification and disposal.[6]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.hpc-standards.com/shop/ReferenceMaterials/PharmaceuticalsVeterinaryProducts/Aceclofenacmethylester.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/PharmaceuticalsVeterinaryProducts/Aceclofenacmethylester.htm
https://www.fishersci.com/store/msds?partNumber=AAJ6035503&productDescription=ACECLOFENAC+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ6035503&productDescription=ACECLOFENAC+1G&vendorId=VN00024248&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/22121m.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/PharmaceuticalsVeterinaryProducts/Aceclofenacmethylester.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/PharmaceuticalsVeterinaryProducts/Aceclofenacmethylester.htm
https://www.fishersci.com/store/msds?partNumber=AAJ6035503&productDescription=ACECLOFENAC+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.hpc-standards.com/shop/ReferenceMaterials/PharmaceuticalsVeterinaryProducts/Aceclofenacmethylester.htm
https://www.benchchem.com/product/b602132?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/22121m.pdf
https://powdersystems.com/2024/10/guide-processing-holding-active-pharmaceutical-ingredients/
https://cdn.caymanchem.com/cdn/msds/22121m.pdf
https://cdn.caymanchem.com/cdn/msds/22121m.pdf
https://www.scribd.com/document/594881108/Material-Safety-Data-Sheet-of-Aceclofenac
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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